2-Amino-5-(2,4-dimethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(2,4-dimethylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O2/c1-8-3-4-10(9(2)5-8)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H2,15,16)(H,17,18)
• InChI Key: XTRZUTDEPFKJHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CN=C(C=C2C(=O)O)N)C
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID40687071
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261945-90-7

Description

2-Amino-5-(2,4-dimethylphenyl)isonicotinic acid, or 2-AMDI, is an organic compound belonging to the family of isonicotinic acids. It is a white crystalline solid with a melting point of 166-168°C. 2-AMDI is a structural isomer of 5-amino-2-(2,4-dimethylphenyl)isonicotinic acid, or 2-AMDI, and has a variety of uses in both scientific research and lab experiments.

Mechanism of Action

2-AMDI is an inhibitor of enzymes and proteins, meaning it binds to the active site of the enzyme or protein and prevents it from functioning. This inhibition is reversible and can be reversed by increasing the concentration of the enzyme or protein.
Biochemical and Physiological Effects
2-AMDI has been shown to inhibit the activity of enzymes and proteins involved in the metabolism of alcohols, nucleotides, and other molecules. It has also been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, fatty acids, and amino acids.

Advantages and Limitations for Lab Experiments

The advantages of using 2-AMDI in lab experiments include its low cost and easy availability. It is also a highly specific inhibitor, meaning it only binds to the active site of the enzyme or protein and does not interact with other sites. The main limitation of 2-AMDI is that it is not very stable and can degrade over time.

Future Directions

For research on 2-AMDI include further studies of its mechanism of action, biochemical and physiological effects, and applications in drug design and development. Other potential applications for 2-AMDI include its use in food and beverage processing and in the production of industrial chemicals. Additionally, research could be conducted on the synthesis of new analogs of 2-AMDI and their potential uses. Finally, further research could be conducted on the development of more efficient and cost-effective methods for synthesizing 2-AMDI.

Synthesis Methods

2-AMDI is synthesized from the reaction of 2,4-dimethylphenol and isonicotinic acid. The reaction is carried out in anhydrous dimethylformamide (DMF) at a temperature of 120-140°C. The reaction is catalyzed by a tertiary amine such as triethylamine. The product is purified by recrystallization from ethanol and then dried in vacuo.

Scientific Research Applications

2-AMDI is used as a research tool in studies of the structure and function of enzymes and proteins. It has been used to study the structure and function of the enzyme dihydrofolate reductase, which is involved in the biosynthesis of nucleotides. 2-AMDI has also been used to study the structure and function of the enzyme alcohol dehydrogenase, which is involved in the metabolism of alcohols.